Cas no 2229371-89-3 (2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol)

2-Amino-1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-ol is a fluorinated pyridine derivative with a chiral β-amino alcohol structure. This compound is of interest in pharmaceutical and agrochemical research due to its trifluoromethyl group, which enhances metabolic stability and lipophilicity. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, making it a valuable intermediate in the synthesis of biologically active molecules. Its rigid pyridine core contributes to structural specificity, while the trifluoromethyl group can influence binding affinity in target interactions. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable applications include medicinal chemistry and ligand design.
2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol structure
2229371-89-3 structure
Product Name:2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol
CAS No:2229371-89-3
MF:C8H9F3N2O
MW:206.165072202682
CID:5963786
PubChem ID:165647255
Update Time:2025-10-30

2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, α-(aminomethyl)-3-(trifluoromethyl)-
    • 2-amino-1-(3-(trifluoromethyl)pyridin-2-yl)ethan-1-ol
    • 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol
    • 2229371-89-3
    • EN300-1942605
    • 2-amino-1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-ol
    • Inchi: 1S/C8H9F3N2O/c9-8(10,11)5-2-1-3-13-7(5)6(14)4-12/h1-3,6,14H,4,12H2
    • InChI Key: HQYCWLQYOJFZAN-UHFFFAOYSA-N
    • SMILES: C1(C(CN)O)=NC=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 206.06669740g/mol
  • Monoisotopic Mass: 206.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.366±0.06 g/cm3(Predicted)
  • Boiling Point: 306.0±37.0 °C(Predicted)
  • pka: 10.56±0.35(Predicted)

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Additional information on 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol

2-Amino-1-3-(Trifluoromethyl)pyridin-2-ylethan-1-Ol: A Promising Compound in Pharmaceutical Research

2-Amino-1-3-(Trifluoromethyl)pyridin-2-ylethan-1-ol, with the CAS No. 2229371-89-3, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and neuroprotective properties. The trifluoromethyl group in its structure plays a critical role in enhancing metabolic stability and lipophilicity, making it a favorable candidate for drug development. Recent studies have highlighted its potential in targeting inflammatory pathways and cancer-related signaling cascades, positioning it as a promising lead compound for further exploration.

The molecular framework of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol consists of a pyridine ring substituted with a trifluoromethyl group at the 3-position and an amino group at the 2-position. The ethan-1-ol moiety extends the molecule, contributing to its hydrophilic nature and enabling interactions with biological targets. This structural complexity allows for multi-target engagement, which is a key trend in modern drug discovery. Researchers have observed that the trifluoromethyl substitution significantly modulates the electronic properties of the molecule, influencing its receptor binding affinity and enzyme inhibition potential.

Recent advancements in computational modeling have provided insights into the binding mechanisms of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound selectively binds to NF-κB signaling pathways, a critical mediator of chronic inflammation. The trifluoromethyl group was found to enhance hydrophobic interactions with the target protein, while the amino group facilitates electrostatic interactions. These findings underscore the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic profile of this compound.

In the context of cancer research, 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol has shown potential as an antitumor agent. A 2024 preclinical study in *Cancer Research* reported that this compound inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in solid tumors. The lipophilic nature of the trifluoromethyl group allows it to penetrate tumor cells effectively, while the hydrophilic ethan-1-ol moiety enhances its solubility in biological fluids. This dual property makes it a viable candidate for targeted drug delivery systems.

Synthetic strategies for 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol have also been optimized to improve yield and purity. A 2023 paper in *Organic Letters* described a green chemistry approach involving microwave-assisted synthesis and catalytic hydrogenation. This method reduces the environmental impact of the synthesis process while maintaining the stereochemical integrity of the molecule. Such advancements are crucial for industrial-scale production and clinical trials.

Toxicological studies have been conducted to evaluate the safety profile of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol. A 2023 report in *Toxicology and Applied Pharmacology* indicated that the compound exhibits low acute toxicity in rodent models. The trifluoromethyl group was found to be metabolically inert, minimizing potential toxic side effects. These findings support its suitability for long-term therapeutic use.

2-Amino-1-3-(Trifluoromethyl)pyridin-2-ylethan-1-ol has also been explored for its antimicrobial activity. A 2024 study in *Antimicrobial Agents and Chemotherapy* revealed that this compound effectively inhibits Gram-positive bacteria by disrupting cell membrane integrity. The hydrophilic ethan-1-ol moiety enhances its diffusion into bacterial cells, while the trifluoromethyl group contributes to membrane destabilization. This dual mechanism of action makes it a potential candidate for antibacterial drug development.

Drug delivery systems are being tailored to maximize the bioavailability of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol. A 2023 review in *Advanced Drug Delivery Reviews* highlighted the use of nanoparticle-based formulations to improve its solubility and targeting efficiency. These systems are designed to release the compound at the desired site of action, reducing systemic exposure and side effects. Such innovations are critical for translating preclinical findings into clinical applications.

2-Amino-1-3-(Trifluoromethyl)pyridin-2-ylethan-1-ol represents a promising lead in the development of multifunctional therapeutics. Its unique structural features and biological activities make it a valuable candidate for targeting complex diseases such as cancer and chronic inflammation. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and safety profile, paving the way for its pharmaceutical applications in the near future.

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